Cas no 1804838-57-0 (Methyl 3-(chloromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804838-57-0
• MF: C₉H₆ClF₃INO₃
• MW: 395.501524448395
• CID: 4837387
• Update Time: 2025-05-23

Methyl 3-(chloromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H6ClF3INO3/c1-17-8(16)6-4(3-10)2-5(14)7(15-6)18-9(11,12)13/h2H,3H2,1H3
• InChI Key： VOQXZONMNNHRNO-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(=O)OC)C(CCl)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 3.6
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(chloromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 3-(chloromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate: A Comprehensive Overview

The compound Methyl 3-(chloromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate, identified by the CAS No. 1804838-57-0, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a methyl ester, a chloromethyl group, an iodo group, and a trifluoromethoxy group. These substituents confer unique chemical properties, making it an intriguing subject for research and application.

The synthesis of Methyl 3-(chloromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate involves a series of precise chemical reactions, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. The presence of the trifluoromethoxy group introduces electron-withdrawing effects, which can influence the reactivity of the pyridine ring. Similarly, the iodo group serves as a leaving group in certain reactions, enabling further functionalization of the molecule. The chloromethyl group adds another layer of reactivity, making this compound versatile in various chemical transformations.

Recent studies have highlighted the potential applications of this compound in drug discovery and materials science. For instance, its unique electronic properties make it a promising candidate for use in organic electronics, such as in the development of new semiconductors or light-emitting diodes (LEDs). Additionally, its ability to undergo various chemical modifications suggests its utility in the synthesis of bioactive molecules with potential therapeutic applications.

In terms of pharmacological applications, Methyl 3-(chloromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate has shown promise as a precursor for drug candidates targeting specific biological pathways. Its structure allows for selective interactions with biomolecules, making it a valuable tool in medicinal chemistry. Furthermore, its stability under certain reaction conditions makes it suitable for large-scale synthesis processes.

From an environmental perspective, the compound's stability and biodegradation properties are critical considerations. Recent research has focused on understanding its environmental impact and developing sustainable methods for its production and disposal. These studies aim to minimize any adverse effects on ecosystems while maximizing its benefits in various industrial applications.

In conclusion, Methyl 3-(chloromethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate is a multifaceted compound with immense potential across diverse fields. Its complex structure and versatile reactivity make it an invaluable subject for ongoing research and development. As scientific advancements continue to unfold, this compound is likely to play an increasingly important role in shaping future innovations in chemistry and related disciplines.